Cas no 148274-47-9 (TRIS[N,N-BIS(TRIMETHYLSILYL)AMIDE]NEODYMIUM (III))

• Product Name: TRIS[N,N-BIS(TRIMETHYLSILYL)AMIDE]NEODYMIUM (III)
• CAS No: 148274-47-9
• MF: C₁₈H₅₄N₃NdSi₆
• MW: 625.394475460052
• CID: 91891
• PubChem ID: 6099386
• Update Time: 2025-06-08

TRIS[N,N-BIS(TRIMETHYLSILYL)AMIDE]NEODYMIUM (III) Chemical and Physical Properties

Names and Identifiers

• TRIS[N,N-BIS(TRIMETHYLSILYL)AMIDE]NEODYMIUM (III)
• Tris,N-bis(trimethylsilyl)amideeodymium(III)
• bis(trimethylsilyl)azanide,neodymium(3+)
• 1,1,1-Trimethyl-N-(trimethylsilyl)silanamine neodymium(III) salt
• Tris[N,N-bis(trimethylsilyl)amide]neodymium
• Tris[N,N-bis(trimethylsilyl)amide]neodymium(Ⅲ)
• TrisN,N-bis(trimethylsilyl)amideüneodymium(III), 98%
• Tris[N,N-bis(triMethyl silyl)amide]neodymium(III),97%
• Tris[bis(trimethylsilyl)amino] neodymium(III)
• Neodymium tris(bis(trimethylsilyl)amide)
• bis(trimethylsilyl)azanide;neodymium(3+)
• 148274-47-9
• Neodymium(III) tris[N,N-bis(trimethylsilyl)amide]
• DTXSID10402839
• LWKIKGQVWYVALF-UHFFFAOYSA-N

• Inchi： 1S/3C6H18NSi2.Nd/c3*1-8(2,3)7-9(4,5)6;/h3*1-6H3;/q3*-1;+3
• InChI Key： LWKIKGQVWYVALF-UHFFFAOYSA-N
• SMILES： [Nd+3].[Si](C)(C)(C)[N-][Si](C)(C)C.[Si](C)(C)(C)[N-][Si](C)(C)C.[Si](C)(C)(C)[N-][Si](C)(C)C

Computed Properties

• Exact Mass: 622.20100
• Monoisotopic Mass: 622.201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3A^2

Experimental Properties

• Color/Form: powder
• Density: g/cm3
• Melting Point: 156-159 °C(lit.)
• Boiling Point: 126°Cat760mmHg
• Flash Point: 36 °F
• PSA: 9.72000
• LogP: 7.26750
• Sensitiveness: Air & Moisture Sensitive
• Solubility: Not determined

TRIS[N,N-BIS(TRIMETHYLSILYL)AMIDE]NEODYMIUM (III) Security Information

• Hazardous Material transportation number：UN 3396 4.3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14/15-34
• Safety Instruction： S16
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：III
• Safety Term：4.1
• Packing Group：III
• Risk Phrases：R11
• Packing Group：III
• Hazard Level：4.1

Additional information on TRIS[N,N-BIS(TRIMETHYLSILYL)AMIDE]NEODYMIUM (III)

Comprehensive Guide to TRIS[N,N-BIS(TRIMETHYLSILYL)AMIDE]NEODYMIUM (III) (CAS No. 148274-47-9): Properties, Applications, and Innovations

TRIS[N,N-BIS(TRIMETHYLSILYL)AMIDE]NEODYMIUM (III) (CAS No. 148274-47-9) is a highly specialized organometallic compound that has garnered significant attention in advanced material science and catalytic applications. This compound, often abbreviated as Nd(TMSA)3, belongs to the family of lanthanide amides and is characterized by its unique molecular structure, which includes three bis(trimethylsilyl)amide ligands coordinated to a central neodymium atom. Its thermal stability and reactivity make it a valuable precursor in the synthesis of rare-earth-based materials.

In recent years, the demand for rare-earth compounds like TRIS[N,N-BIS(TRIMETHYLSILYL)AMIDE]NEODYMIUM (III) has surged due to their critical role in green energy technologies, such as permanent magnets for wind turbines and electric vehicles. Researchers are particularly interested in its potential to improve the efficiency of catalytic processes and polymerization reactions. For instance, its application in Ziegler-Natta catalysis has shown promising results in producing high-performance polymers with tailored properties.

The compound’s CAS No. 148274-47-9 is a key identifier for researchers and manufacturers seeking reliable sources of this material. Its molecular weight and solubility in organic solvents like toluene and tetrahydrofuran (THF) make it suitable for precise solution-phase synthesis. Additionally, its air-sensitive nature necessitates handling under inert atmospheres, such as argon or nitrogen, to prevent degradation.

One of the most frequently asked questions about TRIS[N,N-BIS(TRIMETHYLSILYL)AMIDE]NEODYMIUM (III) revolves around its safety data and storage conditions. While it is not classified as a hazardous material, proper precautions must be taken to avoid exposure to moisture or oxygen. Users often search for compatibility charts to determine its suitability for specific reactions, highlighting the need for detailed technical documentation.

Innovations in nanotechnology have further expanded the applications of Nd(TMSA)3. For example, its use in the chemical vapor deposition (CVD) of neodymium-containing thin films has opened new avenues in optoelectronics and semiconductor manufacturing. The compound’s ability to form uniform coatings at relatively low temperatures makes it an attractive choice for next-generation devices.

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In conclusion, TRIS[N,N-BIS(TRIMETHYLSILYL)AMIDE]NEODYMIUM (III) (CAS No. 148274-47-9) represents a cutting-edge material with diverse applications in advanced manufacturing and sustainable technology. Its unique properties and growing industrial relevance underscore the importance of continued research and development in this field.